BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Methyl cyclopentanecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776

Essential Safety and Handling Guide for Methyl
Cyclopentanecarboxylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl cyclopentanecarboxylate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Chemical and Physical Properties

The following table summarizes key quantitative data for Methyl cyclopentanecarboxylate.
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Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol [1]

Appearance Colorless to almost colorless clear liquid[2]
Boiling Point 158 °C[2]

Flash Point 44 °C[2]

Specific Gravity (20/20) 0.98[2]

Vapor Pressure 2.55 mmHg at 25°CJ3]

Solubility Difficult to mix with water[3][4]

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl cyclopentanecarboxylate is a flammable liquid and is harmful if swallowed[1].
Adherence to proper PPE protocols is mandatory to minimize exposure risk.
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Hazard Type

Personal Protective Equipment (PPE)

Eye Contact

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield may also be appropriate.

Skin Contact

Wear solvent-resistant gloves (Nitrile rubber is a
good general-use option) and protective clothing
to prevent skin exposure[5]. Ensure gloves are

inspected for rips or punctures before use[5].

Use in a well-ventilated area. If ventilation is
inadequate, use a NIOSH/MSHA approved

Inhalation ) o ]
respirator. For firefighting, a self-contained
breathing apparatus (SCBA) is required.
This is a flammable liquid. Keep away from

] heat, sparks, open flames, and hot surfaces.

Fire Hazard

Use non-sparking tools and explosion-proof
equipment.[6]

Operational Protocols: Handling, Storage, and

Disposal

A systematic approach to the handling, storage, and disposal of Methyl

cyclopentanecarboxylate is crucial for laboratory safety. The following workflow outlines the

necessary steps.
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Preparation

Don Appropriate PPE

Ensure Proper Ventilation

Gather Non-Sparking Tools

Proceed to Handling
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Ground/Bond Container

Transfer Chemical

Perform Experiment

Hling

After Use

For Disposal

Storage

Keep Container Tightly Closed

Store in Cool, Well-Ventilated Area

Away from Ignition Sources

Disposal

Treat as Hazardous Waste

Dispose of Empty Containers Safely

Follow Local Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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